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Experimental Model Dose & Route Key Findings Source / Reference

| Cynomolgus Monkey (Gastric Acid Inhibition) | 6, 12, 24 mg/kg/day Oral, 52 weeks | Inhibited gastric

acid secretion. | [1] | | Dog (Gastric Acid Inhibition) | 1–27 μmol/kg Oral | Rapid and persistent inhibition of

gastric acid secretion; superior to esomeprazole in onset and duration of pH elevation. | [1] [2] | | C. elegans

(Lifespan Extension) | 50, 100, 200 μM On agar plates | Significantly extended mean lifespan by 9.9%,

14.6%, and 20.4%, respectively. Reduced lipofuscin and ROS. | [3] [4] | | Abca4-/- Mouse (Ocular

Pharmacokinetics) | 40 μg (single dose) Intravitreal injection | Formed a depot in the Retinal Pigment

Epithelium (RPE); detected for up to 20 weeks. Efficacy confirmed 4 weeks post-injection. | [5] [6] |

Detailed Experimental Protocols

To support the reproducibility of these findings, here are the methodologies for the key experiments cited

above.

Gastric Acid Inhibition Study (Dogs)

Protocol: The inhibitory effect of Soraprazan on gastric acid secretion was evaluated in dogs. The

drug was dissolved in an appropriate solvent and administered orally at doses ranging from 1 to 27
μmol/kg. Gastric pH was monitored to assess the onset, extent, and duration of acid suppression.
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The performance of Soraprazan was directly compared to that of esomeprazole, a standard proton

pump inhibitor [1] [2].
Outcome Analysis: The study demonstrated that Soraprazan acts rapidly and provides a consistent

elevation of gastric pH, outperforming esomeprazole in the speed of onset and the stability of its
effect over time [2].

Lifespan Extension Study (C. elegans)

Protocol: Wild-type C. elegans (N2 strain) were grown on agar plates containing E. coli as a food

source. Remofuscin (Soraprazan) was incorporated into the agar at concentrations of 0 (negative
control), 50, 100, and 200 μM. Worms were transferred to fresh plates daily during the reproduction

period and periodically thereafter. Survival was scored daily to calculate the mean lifespan [3] [4].
Outcome Analysis: Lifespan data was analyzed using log-rank tests to compare the survival curves

of treated groups to the control. The study also involved measuring age-related biomarkers, including
pharyngeal pumping rate, body length, and levels of reactive oxygen species (ROS) and lipofuscin

[3].

Ocular Pharmacokinetics Study (Mouse)

Protocol: A single intravitreal injection of 40 μg of Soraprazan (in 2 μL of PBS with 1% DMSO) was

administered to pigmented Abca4-/- mice. At predetermined time points (from 2 hours to 28 days),
animals were euthanized, and eyes were enucleated and dissected into cornea, iris, lens, vitreous,

retina, and RPE/choroid/sclera. Drug concentrations in these tissues were quantified using High-
Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS). Additionally, the

distribution and persistence of a radiolabeled version of the drug (3H-remofuscin) were visualized in
eye sections using Transmission Electron Microscopic (TEM) autoradiography for up to 20 weeks [5]

[6].
Outcome Analysis: Pharmacokinetic parameters, including area under the curve (AUC) and half-life,

were modeled from the concentration-time data. TEM autoradiography provided high-resolution
intracellular localization, confirming the drug's specific binding and long-term retention in RPE

pigments like lipofuscin and melanin [5] [6].

Mechanism of Action & Signaling Pathways

Soraprazan has two distinct primary mechanisms depending on the therapeutic application.
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Gastric Acid Inhibition: Soraprazan is a potassium-competitive acid blocker (P-CAB). It acts as a

reversible and competitive antagonist of the gastric H+,K+-ATPase (proton pump) by binding to the

potassium binding site, thereby inhibiting the final step of gastric acid secretion [1] [2] [7].

Lifespan Extension & Lipofuscin Removal: In C. elegans, research indicates that Soraprazan

(Remofuscin) activates a lysosome-to-nucleus signaling pathway, leading to lifespan extension. The

relationship between its key actions is summarized below.

Remofuscin (Soraprazan)

Activates Lysosome-to-Nucleus
Signaling Pathway

Upregulates Lysosomal Genes
(lipl-1, lbp-8)

Enhances Lipid Metabolism &
Fatty Acid Beta-Oxidation

Induces Xenobiotic
Detoxification Genes

(CYP-35A family, gst-5, gst-28)

Reduced Lipofuscin
Accumulation Reduced ROS Levels

Extended Lifespan
(in C. elegans)
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Simplified pathway of Remofuscin-induced lifespan extension in C. elegans.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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